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Compound of Interest

Compound Name: SR-17398

CAS No.: 1496088-76-6

Cat. No.: B610968

Get Quote

Executive Safety Summary
SR-17398 (CAS: 1496088-76-6) is a cell-permeable, small-molecule inhibitor of ULK1 (Unc-51-

like autophagy activating kinase 1). While it is an early-stage "hit" compound with micromolar

potency (

), it targets a critical homeostatic mechanism (autophagy).

Core Safety Directive: Due to the absence of comprehensive toxicological data (LD50,

carcinogenicity) and its capacity to disrupt fundamental cellular survival pathways, SR-17398
must be handled as a Performance-Based Control Band 4 (PBC 4) compound. This

designation mandates containment strategies equivalent to those used for potent cytotoxic

agents until definitive safety data proves otherwise.

Immediate Action Required:

Never handle the dry powder on an open bench.

Always use a dedicated chemical fume hood or biological safety cabinet (Class II, Type B2).
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Beware of DMSO: SR-17398 is typically solubilized in DMSO, which acts as a carrier

vehicle, significantly increasing the risk of transdermal absorption of the inhibitor into the

bloodstream.

Risk Assessment & Biological Rationale
To select the correct PPE, one must understand the biological hazard. SR-17398 is not merely

a chemical irritant; it is a bioactive modulator.

Mechanism of Action: SR-17398 binds to the ATP-binding pocket of ULK1, blocking the

initiation of autophagy. Autophagy is the cell's degradation and recycling system, crucial for

neuronal survival and metabolic regulation.

Unknown Toxicology: As a research-grade compound, SR-17398 lacks a full safety profile.

The "Precautionary Principle" applies: assume the compound is toxic to reproductive

systems and specific organs (liver/kidney) upon repeated exposure.

The "DMSO Vector" Risk: Most protocols require dissolving SR-17398 in Dimethyl Sulfoxide

(DMSO). DMSO is a potent skin penetrant. If a DMSO solution containing SR-17398
splashes on the skin, the solvent will carry the inhibitor directly into systemic circulation,

bypassing the skin's natural barrier.

Diagram 1: Biological Hazard & Exposure Logic
This diagram illustrates the pathway from handling to potential physiological impact,

highlighting why PPE is the final barrier.
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Caption: Causal pathway of SR-17398 exposure. Note that DMSO solubilization creates a

high-risk transdermal vector that standard nitrile gloves may not fully resist over time.
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PPE Matrix: Task-Based Selection
PPE requirements fluctuate based on the physical state of the compound.

Protective Layer
Task A: Weighing

Dry Powder (High
Inhalation Risk)

Task B: Handling

Solutions (DMSO)

(High Absorption
Risk)

Rationale

Hand Protection

Double Nitrile

Gloves(Outer: 5 mil,

Inner: 4 mil)

Specialized Chemical

Gloves(Silver Shield®

or Double Nitrile with

immediate change

protocol)

DMSO permeates

standard nitrile in <5

mins. Double gloving

provides a temporary

buffer for immediate

removal.

Eye Protection

Chemical Safety

Goggles(ANSI Z87.1

Impact + Splash)

Chemical Safety

Goggles+ Face Shield

(if volume > 50mL)

Prevent ocular

absorption. Standard

safety glasses are

insufficient against

liquid splashes.

Body Protection

Disposable Lab

Coat(Tyvek® or

polypropylene, elastic

cuffs)

Impervious

Apron(over lab coat)

Cotton coats absorb

spills and hold the

chemical against the

skin. Tyvek repels

dust and light

splashes.

Respiratory

N95 / P100

Respirator(Only if

outside fume hood -

Not Recommended)

Fume Hood

Required(Respirator

not needed if hood is

active)

Engineering controls

(hood) are primary.

Respirators are a

backup for spill

cleanup.

Operational Protocols
Protocol A: Safe Weighing & Solubilization
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Objective: Prepare a stock solution (e.g., 10 mM in DMSO) without generating dust or

contaminating the workspace.

Preparation:

Turn on the Fume Hood (verify flow rate: 80–100 fpm).

Don PPE: Double nitrile gloves, Tyvek coat, goggles.

Place a static-dissipative mat or wipe the balance area with an anti-static wipe. SR-17398
powder can be electrostatic and "jump" during weighing.

Weighing (The "Closed Transfer" Method):

Do not use a spatula to scoop powder into an open boat on the balance.

Step 1: Tare a sealable vial (e.g., amber glass scintillation vial) with the cap ON.

Step 2: Open the SR-17398 container and the vial inside the hood.

Step 3: Transfer approximate amount to the vial. Cap the vial immediately.

Step 4: Weigh the sealed vial. Calculate net weight. This prevents balance contamination.

Solubilization (The Critical Step):

Calculate the required DMSO volume based on the net weight (

).

Note: SR-17398 MW is approx 258.32 g/mol .

Add DMSO slowly down the side of the vial.

Vortexing: Ensure the vial cap is wrapped in Parafilm before vortexing to prevent aerosol

leakage.

Diagram 2: Solubilization Workflow
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Standard operating procedure for converting solid SR-17398 to a stable stock solution.

Start: Dry Powder Handling

Neutralize Static Charge
(Anti-static gun/wipe)

Weigh in Sealed Vial
(Difference Method)

Calculate DMSO Vol
(MW: 258.32 g/mol)

Add DMSO
(In Fume Hood)

Seal Cap with Parafilm

Vortex to Dissolve

Aliquot to Single-Use Vials

Click to download full resolution via product page

Caption: Step-by-step containment workflow. Note the "Seal Cap" step prior to vortexing to

prevent aerosol generation.
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Waste Disposal & Decontamination
Because SR-17398 is an autophagy inhibitor, it must not enter the water supply.

Solid Waste: All gloves, weigh boats, and pipette tips contacting the compound must be

disposed of in a Hazardous Chemical Waste container (labeled "Toxic Solid").

Liquid Waste: DMSO solutions must go into a dedicated "Halogenated/Organic Solvent"

waste stream. Do not pour down the sink.

Spill Cleanup (Powder):

Cover with wet paper towels (dampened with water/detergent) to prevent dust.

Wipe up inward from the periphery.

Double bag all waste.

Spill Cleanup (DMSO Solution):

Evacuate area immediately if spill is >50mL outside a hood (DMSO vapors).

Absorb with vermiculite or chem-pads.

Clean surface with 10% bleach followed by ethanol to degrade potential biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [Operational Safety Guide: Handling SR-17398 (ULK1
Inhibitor)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610968/docs#operational-safety-guide-handling-sr-
17398-ulk1-inhibitor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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